Cas no 918496-04-5 (1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one)

• Product Name: 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one
• CAS No: 918496-04-5
• MF: C₁₅H₉BrCl₂O
• MW: 356.041361570358
• MDL: MFCD00429859
• CID: 774481
• PubChem ID: 2765636
• Update Time: 2025-05-20

1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-bromophenyl)-3-(2,4-dichlorophenyl)-, (2E)-
• 1-(4-bromophenyl)-3-(2,4-dichlorophenyl)prop-2-en-1-one
• DTXSID30377555
• 918496-04-5
• Bionet1_001952
• AKOS030240926
• 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one

• MDL： MFCD00429859
• Inchi： 1S/C15H9BrCl2O/c16-12-5-1-11(2-6-12)15(19)8-4-10-3-7-13(17)9-14(10)18/h1-9H
• InChI Key： UYULJYQCIXAZIN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C=CC1C=CC(=CC=1Cl)Cl)=O

Computed Properties

• Exact Mass: 353.92138g/mol
• Monoisotopic Mass: 353.92138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one

1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one: A Comprehensive Overview

1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one is a complex organic compound with the CAS number 918496-04-5. This compound is characterized by its unique structure, which includes a ketone group and two aromatic rings substituted with bromine and chlorine atoms. The compound's structure makes it highly versatile, with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one involves a series of carefully controlled reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces the environmental impact of the synthesis process.

The physical properties of 918496-04-5 are critical for its application in various industries. The compound has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions where precise control over solubility is essential.

Recent research has focused on the biological activity of 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent scientific journals.

In the field of agrochemistry, 918496-04-5 has been investigated for its potential as a herbicide. Its ability to selectively inhibit the growth of certain plant species without adversely affecting others makes it an attractive option for sustainable agriculture practices. Researchers are currently exploring its efficacy under different environmental conditions to determine its suitability for large-scale agricultural use.

The application of 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one in materials science is another area of active research. Its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Recent studies have demonstrated its ability to enhance the efficiency of these devices by improving charge transport properties.

In conclusion, 918496-04-5, or 1-(4-Bromophenyl)-3-(2,4-dichlorophenyl)-2-propen-1-one, is a multifaceted compound with significant potential across various industries. Its chemical structure, physical properties, and biological activity make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow significantly.